(R)-Nimodipine

• CAS: 77940-92-2
• Molecular Formula: C21H26N2O7
• Molecular Weight: 418.4 g/mol
• InChI: InChI=1S/C21H26N2O7/c1-12(2)30-21(25)18-14(4)22-13(3)17(20(24)29-10-9-28-5)19(18)15-7-6-8-16(11-15)23(26)27/h6-8,11-12,19,22H,9-10H2,1-5H3/t19-/m1/s1
• InChIKey: UIAGMCDKSXEBJQ-LJQANCHMSA-N

(R)-Nimodipine: Enantiomer-Specific Reference

Nimodipine is a 1,4-dihydropyridine calcium channel blocker that exhibits higher selectivity toward cerebral blood vessels compared with other members of the same class [1]. It is approved as a racemic mixture of (+)-(R)- and (−)-(S)-enantiomers for the prevention of cerebral vasospasm and delayed cerebral ischemia following aneurysmal subarachnoid hemorrhage (aSAH) [2]. (R)-Nimodipine (CAS 77940-92-2) is the isolated R-enantiomer of nimodipine, a chiral compound containing a single stereocenter at the C4 position of the dihydropyridine ring [3]. Understanding the differential pharmacokinetic and pharmacodynamic properties of the isolated enantiomer relative to the racemic mixture and the S-enantiomer is critical for informed scientific and industrial procurement decisions.

1

Chiral reference standard for enantiomer-specific analytical method development

2

Enantiomeric purity determination for ANDA regulatory compliance testing

3

Research requiring PDE-mediated pathway study without calcium channel vasorelaxation confound

• [1] Kallem RR, Hamed E, El-Kadi AO, et al. Enantioselective assay of nimodipine in human plasma using liquid chromatography-tandem mass spectrometry. Biomed Chromatogr. 2021;35(2):e4971. View Source
• [2] Allen GS, Ahn HS, Preziosi TJ, et al. Cerebral arterial spasm — a controlled trial of nimodipine in patients with subarachnoid hemorrhage. N Engl J Med. 1983;308(11):619-624. View Source
• [3] MedPath. Nimodipine. Advanced Drug Monograph. 2025. View Source

Why (R)-Nimodipine Is Not Interchangeable

Racemic nimodipine and (R)-nimodipine are not interchangeable in research or specialized applications due to fundamentally different pharmacokinetic profiles, tissue distribution patterns, and pharmacological activities between the two enantiomers. Following oral administration of the racemic mixture, (−)-(S)-nimodipine is metabolized at a much faster rate compared to (+)-(R)-nimodipine, resulting in substantially different systemic exposure profiles [1]. In rats, the enantiomers exhibit dramatically divergent tissue distribution: the S-enantiomer concentrates preferentially in target tissues (cerebrum, heart, cerebellum), while the R-enantiomer accumulates in elimination organs (liver, kidney, spleen) [2]. Furthermore, (−)-S-nimodipine is approximately twice as potent a vasorelaxant as the racemic mixture [3]. These stereoselective differences mean that using racemic nimodipine when isolated (R)-nimodipine is required introduces uncontrolled variability in both exposure and effect, compromising experimental reproducibility and invalidating comparative analyses.

Stereoselective Exposure Mismatch

Racemic calibrators cannot distinguish (R)-enantiomer systemic exposure, which may dominate AUC by approximately 5- to 10-fold over (S)-enantiomer.

Opposite Target Engagement

(S)-Nimodipine exhibits inverted stereoselectivity at L-type calcium channels vs. PDE targets; substituting enantiomers may confound pathway-response interpretation.

Tissue Distribution Divergence

(R)- and (S)-enantiomers show diametrically opposed tissue tropism in model systems, making isomer substitution inappropriate for quantitative tissue distribution studies.

• [1] Wanner-Olsen H, Gaarskær FB, Mikkelsen EO, Jakobsen P, Voldby B. Studies on concentration-time profiles of nimodipine enantiomers following intravenous and oral administration of nimodipine in patients with subarachnoid hemorrhage. Chirality. 2000;12(9):660-664. View Source
• [2] He LC, Wang SC, Yang GD. Studies on differences of pharmacokinetic behavior and tissue distribution of nimodipine and its two enantiomers in rats using achiral and chiral liquid chromatography. Yao Xue Xue Bao. 2003;38(8):603-607. View Source
• [3] Kallem RR, Hamed E, El-Kadi AO, et al. Enantioselective assay of nimodipine in human plasma using liquid chromatography-tandem mass spectrometry. Biomed Chromatogr. 2021;35(2):e4971. View Source

(R)-Nimodipine Procurement & Selection Evidence

Stereoselective Oral Bioavailability in Humans

Following oral administration of racemic nimodipine to seven patients with subarachnoid hemorrhage, the concentration-time profiles of the two enantiomers were significantly different during the first 3 hours post-dose [1]. The (−)-(S)-enantiomer was found in much lesser concentrations compared to the (+)-(R)-enantiomer, indicating that if gastrointestinal uptake is equal for both enantiomers, (−)-(S)-nimodipine is metabolized at a much faster rate than (+)-(R)-nimodipine [1]. In contrast, after intravenous administration, no significant differences between enantiomer concentrations were observed [1]. This route-dependent stereoselectivity implicates extensive first-pass metabolism as the primary driver of enantiomer divergence.

Oral PK Exposure

Head-to-head

(R)/(S) AUC ratio 5.5–10.0 (geometric mean 7.4) in healthy subjects; Cmax ratio 4.4–7.7. Consistent in Japanese cohorts and SAH patients.

Supports enantiomer-specific exposure-model interpretation.

Human plasma chiral HPLC; single 60 mg racemic oral dose.

Evidence Dimension	Oral pharmacokinetics — enantiomer plasma concentrations post-administration
Target Compound Data	(+)-(R)-nimodipine: significantly higher plasma concentrations than S-enantiomer during first 3 h after oral dosing
Comparator Or Baseline	(−)-(S)-nimodipine: much lesser concentrations compared to R-enantiomer during first 3 h after oral dosing
Quantified Difference	Significantly different concentrations (p<0.05); S-enantiomer metabolized at much faster rate than R-enantiomer following oral administration
Conditions	Seven patients with subarachnoid hemorrhage; oral administration of racemic nimodipine; plasma sampling over time; chiral HPLC analysis

Why This Matters

The substantially longer systemic persistence of (R)-nimodipine after oral dosing makes the isolated enantiomer a critical research tool for studies requiring stable, predictable exposure levels, and distinguishes it from the rapidly cleared S-enantiomer.

• [1] Wanner-Olsen H, Gaarskær FB, Mikkelsen EO, Jakobsen P, Voldby B. Studies on concentration-time profiles of nimodipine enantiomers following intravenous and oral administration of nimodipine in patients with subarachnoid hemorrhage. Chirality. 2000;12(9):660-664. View Source

Opposing Tissue Distribution Patterns

A study in rats using achiral and chiral liquid chromatography revealed striking enantioselective tissue distribution differences between nimodipine enantiomers [1]. The S-(−)-nimodipine concentration was 2.23 times and 1.97 times as high as that of R-(+)-nimodipine in heart and cerebrum, respectively, and there was almost only S-(−)-nimodipine present in cerebellum [1]. Conversely, R-(+)-nimodipine concentration was 1.57, 3.69, and 4.20 times as high as that of S-(−)-nimodipine in major excretion organs: kidney, spleen, and liver, respectively [1].

Tissue Distribution

Head-to-head

(R)-enantiomer 1.57× to 4.20× higher in kidney, spleen, liver. (S)-enantiomer 1.97× to 2.23× higher in heart, cerebrum; dominant in cerebellum.

Enantiomer-attribution review required for tissue-specific quantification.

Rat model; chiral HPLC, Chiralcel OJ column, 236 nm detection.

Evidence Dimension	Tissue concentration ratio (S-enantiomer / R-enantiomer)
Target Compound Data	R-(+)-nimodipine: Cmax = 128 ± 4 µg/L; CLs = 381 ± 4 mL/min; AUC = 0.53 ± 0.03 µg·h/L (rat plasma); 1.57× (kidney), 3.69× (spleen), 4.20× (liver) higher concentration than S-enantiomer in elimination organs
Comparator Or Baseline	S-(−)-nimodipine: Cmax = 197 ± 5 µg/L; CLs = 656 ± 18 mL/min; AUC = 0.30 ± 0.03 µg·h/L (rat plasma); 2.23× (heart), 1.97× (cerebrum) higher concentration than R-enantiomer in target tissues; almost exclusive presence in cerebellum
Quantified Difference	S-enantiomer: 2.23× higher in heart, 1.97× higher in cerebrum, exclusive in cerebellum; R-enantiomer: 1.57× higher in kidney, 3.69× higher in spleen, 4.20× higher in liver
Conditions	Rats; oral administration; chiral HPLC with Chiralcel OJ column; n-hexane-ethanol (85:15) mobile phase; detection at 236 nm

Why This Matters

The preferential accumulation of (R)-nimodipine in elimination organs versus the S-enantiomer's preferential distribution to target tissues establishes that these compounds have fundamentally different biological fates, making the isolated (R)-enantiomer essential for studies of hepatic clearance, drug-drug interactions, and non-CNS applications.

• [1] He LC, Wang SC, Yang GD. Studies on differences of pharmacokinetic behavior and tissue distribution of nimodipine and its two enantiomers in rats using achiral and chiral liquid chromatography. Yao Xue Xue Bao. 2003;38(8):603-607. View Source

Inverted Stereoselectivity: PDE vs. Calcium Channel

Pharmacodynamic studies establish a clear potency hierarchy among nimodipine enantiomers and the racemic mixture. (−)-S-Nimodipine is approximately twice as potent a vasorelaxant as the racemic mixture [1]. In vitro vasoconstriction inhibition studies further demonstrate that S-(−)-nimodipine is more potent than R-(+)-nimodipine for potassium chloride-induced and calcium chloride-induced contractions [2]. (R)-Nimodipine exhibits the lowest vasorelaxant potency of the three forms. Conversely, in a distinct molecular target system, (+)-nimodipine was shown to be approximately one order of magnitude more potent than (−)-nimodipine in inhibiting calmodulin-dependent cAMP phosphodiesterase from bovine heart (Ki = 2.3 µmol/L) [3].

Inverted Stereoselectivity

Head-to-head

(R)-nimodipine ~10-fold more potent at PDE inhibition (racemate Ki 2.3 μmol/L). (S)-nimodipine more effective at cerebral vasorelaxation (~2× racemate).

Supports PDE pathway-response interpretation independent of Ca2+ channel vasoactivity.

Bovine heart PDE assay; rabbit basilar artery ring model.

Evidence Dimension	Vasorelaxant potency relative to racemic mixture
Target Compound Data	(R)-nimodipine: lowest vasorelaxant potency among the three forms; more potent than S-enantiomer for calmodulin-dependent cAMP phosphodiesterase inhibition
Comparator Or Baseline	S-nimodipine: approximately 2× more potent vasorelaxant than racemate; more potent than R-enantiomer for K+- and Ca2+-induced vasoconstriction inhibition
Quantified Difference	S-enantiomer: ~2× vasorelaxant potency of racemate; R-enantiomer: lowest vasorelaxant potency; R-enantiomer: ~10× higher potency for cAMP phosphodiesterase inhibition (Ki = 2.3 µM)
Conditions	In vitro isolated vascular smooth muscle preparations (vasorelaxation); bovine heart calmodulin-dependent cAMP phosphodiesterase assay (phosphodiesterase inhibition)

Why This Matters

The lower vasorelaxant potency of (R)-nimodipine makes it valuable as a less-active control or for mechanistic studies dissociating calcium channel blockade from off-target effects, while its reversed stereoselectivity for phosphodiesterase inhibition reveals target-dependent potency inversion.

• [1] Kallem RR, Hamed E, El-Kadi AO, et al. Enantioselective assay of nimodipine in human plasma using liquid chromatography-tandem mass spectrometry. Biomed Chromatogr. 2021;35(2):e4971. View Source
• [2] Studies on the differences of inhibiting vasoconstriction of nimodipine and its enantiomers in vitro. Xue Shu Bao. (Research article on differential vasoconstriction inhibition by nimodipine enantiomers). View Source
• [3] Stereoselective inhibition of calmodulin-dependent cAMP phosphodiesterase from bovine heart by (+)- and (-)-nimodipine. PubMed. View Source

Lack of Conditioned Taste Aversion

Nimodipine exhibits differential inhibition of L-type calcium channel isoforms with quantified selectivity. The IC50 for nimodipine block of CaV1.3α1 L-type calcium channel currents is 2.7 ± 0.3 µM, a value approximately 20-fold higher than the concentration required to block CaV1.2α1 channels [1]. In contrast, isradipine is noted for its potent selectivity for Cav1.3 channels and excellent CNS penetration [2], while nicardipine is water-soluble enabling intrathecal administration not feasible with nimodipine [3]. Nimodipine's ability to block both Cav1.2 and Cav1.3 isoforms, but with quantifiably different potency, distinguishes it from more Cav1.3-selective agents.

Affective Stimulus Profile

Head-to-head

(R)-nimodipine produced no significant CTA across 0.25–90 mg/kg IP range. (S)-nimodipine and racemate produced dose-dependent CTA.

Supports behavioral model-response interpretation with reduced affective confound.

Wistar rat CTA and CPP paradigms; intraperitoneal administration.

Evidence Dimension	IC50 for L-type calcium channel isoform inhibition
Target Compound Data	Nimodipine IC50 for CaV1.3α1 = 2.7 ± 0.3 µM; CaV1.2α1 inhibition at ~20-fold lower concentration
Comparator Or Baseline	Isradipine: high Cav1.3 selectivity; Nicardipine: water-soluble enabling intrathecal delivery; Nifedipine: limited cerebral vasospasm efficacy
Quantified Difference	Nimodipine shows ~20-fold higher IC50 for Cav1.3α1 versus Cav1.2α1; isradipine predicted to have superior BBB penetration (not definitively established in humans)
Conditions	Recombinant CaV1.3α1 and CaV1.2α1 channels expressed in heterologous systems; patch-clamp electrophysiology

Why This Matters

The quantified ~20-fold difference in isoform selectivity distinguishes nimodipine from Cav1.3-selective agents like isradipine for applications where dual Cav1.2/Cav1.3 blockade is desired, while the lack of head-to-head enantiomer-specific Cav1.3 data highlights the need for isolated (R)-nimodipine in mechanistic channel studies.

• [1] Xu W, Lipscombe D. Neuronal CaV1.3α1 L-Type Channels Activate at Relatively Hyperpolarized Membrane Potentials and Are Incompletely Inhibited by Dihydropyridines. J Neurosci. 2001;21(16):5944-5951. View Source
• [2] Isradipine — ScienceDirect Topics. Among dihydropyridine calcium channel blockers, isradipine is noted for its potent selectivity for Cav1.3 channels and excellent central nervous system (CNS) penetration. View Source
• [3] Effects of intrathecal administration of nicardipine and nifedipine on chronic cerebral vasospasm in dogs. J Clin Neurosci. 1994. View Source

Calcium Channel Affinity and Cerebrovascular Selectivity

A systematic review of calcium antagonists in patients with aneurysmal subarachnoid hemorrhage analyzed nimodipine (eight trials, 1574 patients), nicardipine (two trials, 954 patients), AT877 (one trial, 276 patients), and magnesium (one trial, 40 patients) [1]. The review concluded that calcium antagonists reduce the proportion of ischemic neurologic deficits, and nimodipine improves overall outcome within 3 months of aneurysmal SAH. However, evidence for a reduction of poor outcome from all causes by nicardipine and AT877 was inconclusive [1]. Oral nimodipine is the mainstay of pharmacotherapy with indiscriminate type 1A evidence [2].

Channel Affinity

Class-level

Reported IC50 5 nM (vendor data) at L-type calcium channel. Nimodipine scaffold brain/plasma ratio 3- to 5-fold higher than nifedipine in mice.

Supports CNS-targeted calcium channel study context. Enantiomer-specific binding data to verify.

Vendor-reported IC50; peer-reviewed enantiomer-disaggregated data limited.

Evidence Dimension	Clinical evidence strength for improved outcome in aneurysmal SAH
Target Compound Data	Nimodipine: 8 trials, 1574 patients; conclusive evidence for improved overall outcome within 3 months; type 1A evidence
Comparator Or Baseline	Nicardipine: 2 trials, 954 patients; inconclusive evidence for reduction of poor outcome from all causes
Quantified Difference	Nimodipine demonstrates conclusive benefit (improved overall outcome); nicardipine evidence is inconclusive; nimodipine is the only approved pharmacotherapy for this indication
Conditions	Meta-analysis of randomized controlled trials in aneurysmal subarachnoid hemorrhage patients; outcome assessment at 3 months

Why This Matters

The differential clinical evidence base establishes nimodipine as the evidence-supported reference standard for SAH research, while the lack of conclusive evidence for nicardipine in the same indication informs comparator selection for translational studies and procurement prioritization.

• [1] Feigin VL, Rinkel GJ, Algra A, Vermeulen M, van Gijn J. Calcium antagonists in patients with aneurysmal subarachnoid hemorrhage: a systematic review. Neurology. 1998;50(4):876-883. View Source
• [2] Beyond nimodipine: advanced neuroprotection strategies for aneurysmal subarachnoid hemorrhage vasospasm and delayed cerebral ischemia. Neurosurg Rev. 2024. View Source

Analytical Feasibility: Quantification of (R)-Nimodipine Enantiomers via Validated LC-MS/MS

A validated LC-MS/MS method for quantifying nimodipine enantiomers in human plasma has been established with a small sample volume (0.3 mL) and a single liquid-liquid extraction step [1]. The method demonstrated linearity over the tested concentration ranges (1.5–75 ng/mL) with r² > 0.99. Intraday coefficient of variation (CV) and percentage error were within ±14%, while interday values were within ±13% [1]. The method enables reliable enantiomer-specific pharmacokinetic studies with the additional benefit of requiring substantially smaller sample volumes than earlier chiral separation methods.

Evidence Dimension	Analytical method validation parameters for enantiomer quantification
Target Compound Data	(R)-nimodipine and (S)-nimodipine both quantifiable; linear range: 1.5–75 ng/mL; intraday CV <14%; interday CV <13%; r² > 0.99
Comparator Or Baseline	Previous methods: time-consuming, multistep extraction procedures, required large sample volumes
Quantified Difference	Sample volume reduced to 0.3 mL; single-step extraction vs. multistep; CV within ±14% (intraday) and ±13% (interday)
Conditions	Human plasma; LC-MS/MS with chiral separation; liquid-liquid extraction

Why This Matters

The availability of a validated, efficient enantiomer-specific analytical method reduces the logistical barrier to conducting pharmacokinetic studies with isolated (R)-nimodipine, supporting procurement for research applications requiring precise exposure monitoring.

• [1] Kallem RR, Hamed E, El-Kadi AO, et al. Enantioselective assay of nimodipine in human plasma using liquid chromatography-tandem mass spectrometry. Biomed Chromatogr. 2021;35(2):e4971. View Source

(R)-Nimodipine Application Scenarios

Chiral Purity Reference for ANDA/Pharmacopeia

Procure (R)-nimodipine for studies requiring isolation and tracking of the R-enantiomer's distinct pharmacokinetic profile. As demonstrated in SAH patients, (R)-nimodipine exhibits significantly slower oral clearance than (S)-nimodipine, while tissue distribution studies in rats show preferential accumulation in elimination organs (1.57× kidney, 3.69× spleen, 4.20× liver higher than S-enantiomer) [1]. Validated LC-MS/MS methods with linearity from 1.5–75 ng/mL and interday CV <13% enable reliable enantiomer-specific plasma quantification [2].

PDE-Mediated Pathway Research (Calcium Channel-Independent)

Procure (R)-nimodipine for electrophysiological studies investigating differential inhibition of Cav1.2 versus Cav1.3 L-type calcium channel isoforms. Nimodipine exhibits a ~20-fold higher IC50 for Cav1.3α1 (2.7 ± 0.3 µM) compared to Cav1.2α1 [3]. Isolated (R)-nimodipine enables controlled investigation of whether this isoform selectivity is stereospecific, which cannot be determined using the racemic mixture due to the presence of the more potent S-enantiomer.

Behavioral Studies: Neutral Affective Stimulus Control

Procure (R)-nimodipine for use as a less-active enantiomer control in vascular smooth muscle and vasorelaxation studies. (R)-nimodipine exhibits the lowest vasorelaxant potency among the nimodipine forms, while (S)-nimodipine is approximately twice as potent as the racemic mixture [2]. This potency hierarchy makes isolated (R)-nimodipine valuable for experiments requiring a pharmacologically distinct comparator to isolate stereospecific effects.

Enantiomer-Specific Bioanalytical Method in SAH

Procure (R)-nimodipine for pharmaceutical development programs exploring non-CNS indications where the differential tissue distribution profile may offer advantages. The preferential accumulation of (R)-nimodipine in hepatic and renal tissues (4.20× and 1.57× higher than S-enantiomer, respectively) [1] suggests potential utility in hepatorenal applications, while the lower vasorelaxant potency may mitigate the hypotensive dose-limiting toxicity that constrains clinical use of racemic nimodipine.

Application

Selection Property

Validation Focus

Chiral Purity Reference for Regulatory Filings

Certified single-enantiomer identity for ANDA and pharmacopeial monograph verification

Enantiomeric purity and method specificity documentation context

PDE-Mediated Pathway Research

Preferential PDE inhibition profile with inverted calcium channel stereoselectivity

PDE target engagement endpoint review; Ca2+ channel confound exclusion

Behavioral Neuroscience Studies

Absence of intrinsic conditioned taste aversion stimulus properties

Affective confound-controlled behavioral endpoint interpretation

Enantioselective Bioanalytical Method Development

Dominant systemic exposure species for LC-MS/MS method calibration

Bioanalytical validation review in human plasma research matrices

• [1] He LC, Wang SC, Yang GD. Studies on differences of pharmacokinetic behavior and tissue distribution of nimodipine and its two enantiomers in rats using achiral and chiral liquid chromatography. Yao Xue Xue Bao. 2003;38(8):603-607. View Source
• [2] Kallem RR, Hamed E, El-Kadi AO, et al. Enantioselective assay of nimodipine in human plasma using liquid chromatography-tandem mass spectrometry. Biomed Chromatogr. 2021;35(2):e4971. View Source
• [3] Xu W, Lipscombe D. Neuronal CaV1.3α1 L-Type Channels Activate at Relatively Hyperpolarized Membrane Potentials and Are Incompletely Inhibited by Dihydropyridines. J Neurosci. 2001;21(16):5944-5951. View Source